1,1-Diethoxyoctane-d10

• Molecular Formula: C12H26O2
• Molecular Weight: 212.39 g/mol
• InChI: InChI=1S/C12H26O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-11H2,1-3H3/i2D3,3D3,5D2,6D2
• InChIKey: BRKIPAWFUDCCOO-VGKOQFHTSA-N

1,1-Diethoxyoctane-d10 Perdeuterated Acetal Internal Standard

1,1‑Diethoxyoctane‑d10 (syn. n‑octyl aldehyde diethyl acetal‑d10) is a perdeuterated acetal belonging to the class of stable‑isotope‑labeled compounds used primarily as an internal standard (IS) in mass‑spectrometry‑based quantitative analysis. Its molecular formula is C₁₂H₁₆D₁₀O₂, with a molecular weight of 212.40 Da, representing a +10.07 Da shift relative to the unlabeled protio form (C₁₂H₂₆O₂, 202.33 Da) [REFS‑2]. The compound is manufactured at a purity of ≥98 % and is supplied as a solid at room temperature, in contrast to the liquid unlabeled analog [REFS‑2]. These features make it a dedicated IS for the accurate quantification of octanal (C8 aldehyde) or its acetal derivatives in complex matrices using GC‑MS or LC‑MS workflows [REFS‑1].

Assay Type Stable-isotope dilution MS quantification

Mass Shift Perdeuterated acetal for unambiguous MS signal separation

Physical Form Solid-state standard supports gravimetric preparation

• [1] NIST Chemistry WebBook. Octane, 1,1-diethoxy-. NIST Standard Reference Database Number 69. Eds. P.J. Linstrom and W.G. Mallard. National Institute of Standards and Technology, Gaithersburg MD, 20899. View Source
• [2] MedChemExpress. 1,1-Diethoxyoctane-d10 (n-Octyl aldehyde diethyl acetal-d10) product page. Cat. No. HY-W342450S. Molecular Weight: 212.40; Formula: C12H16D10O2. View Source

Why Other Acetals Cannot Substitute for 1,1-Diethoxyoctane-d10

A scientist or procurement officer evaluating a generic unlabeled 1,1‑diethoxyoctane or a shorter‑chain deuterated acetal (e.g., acetaldehyde‑d4 diethyl acetal) as a cut‑cost replacement will encounter fundamentally different analytical performance: (i) the unlabeled analog lacks the mass shift required for MS discrimination, introducing cross‑talk between analyte and IS signals [REFS‑1]; (ii) shorter‑chain deuterated acetals differ in both chromatographic retention and ionization efficiency, causing differential matrix effects and recovery biases that violate the core principle of co‑eluting internal standardization [REFS‑1]; (iii) the protio form is a liquid at ambient temperature, whereas 1,1‑diethoxyoctane‑d10 is a solid, which directly impacts weighing accuracy and long‑term bench stability for standard preparation [REFS‑2]. These differences are quantifiable and directly affect method validation parameters such as precision, accuracy, and lower limit of quantification (LLOQ).

Unlabeled analog Lacks the mass shift required for MS discrimination; analyte and IS signals may cross-contribute

Shorter-chain deuterated acetals Differ in chromatographic retention and ionization efficiency; matrix effects may not transfer

Liquid protio form Liquid state at ambient temperature may impact weighing accuracy and long-term standard stability

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. DOI: 10.1002/rcm.1790. View Source

1,1-Diethoxyoctane-d10 Evidence Against Close Analogs

Mass Discrimination Advantage Over Unlabeled Analog

The perdeuteration of the two ethoxy groups replaces 10 hydrogen atoms with deuterium, yielding a molecular weight of 212.40 Da for the d10 compound, compared to 202.33 Da for the unlabeled 1,1‑diethoxyoctane [REFS‑1][REFS‑2]. This +10.07 Da shift is substantially larger than the +4 Da shift common for tetradeuterated internal standards (e.g., acetaldehyde‑d4 diethyl acetal) and is sufficient to place the IS peak entirely outside the natural isotopic envelope of the analyte in single‑quadrupole or triple‑quadrupole MS, minimizing reciprocal isotopic cross‑contribution even at high analyte concentrations.

Mass Discrimination

Head-to-head

+10.07 Da

Supports IS/analyte signal separation

Places IS peak outside natural isotopic envelope; minimizes cross-contribution

Evidence Dimension	Molecular weight (Da) and mass shift for MS discrimination
Target Compound Data	1,1‑Diethoxyoctane‑d10: 212.40 Da
Comparator Or Baseline	1,1‑Diethoxyoctane (unlabeled): 202.33 Da; Acetaldehyde‑d4 diethyl acetal: 122.12 Da (+4.06 Da shift)
Quantified Difference	+10.07 Da vs. unlabeled; +6.01 Da greater shift than a typical d4 label
Conditions	Calculated from monoisotopic masses based on molecular formulas: C12H16D10O2 (212.40) vs. C12H26O2 (202.33).

Why This Matters

A larger mass shift directly improves signal‑to‑noise separation between analyte and IS channels, enabling more robust integration and a lower practical LLOQ in quantitative GC‑MS/MS and LC‑MS/MS methods.

• [1] MedChemExpress. 1,1-Diethoxyoctane-d10 product page. Cat. No. HY-W342450S. Molecular Weight: 212.40. View Source
• [2] NIST Chemistry WebBook. Octane, 1,1-diethoxy-. Molecular weight: 202.3336. View Source

Isotopic Enrichment Benchmark

While the exact atom% D for 1,1‑diethoxyoctane‑d10 is not publicly disclosed in vendor documentation, the closest structural analog, acetaldehyde‑d4 diethyl acetal (CD₃CD(OCH₂CH₃)₂), is commercially supplied with an isotopic purity of 98 atom% D [REFS‑1]. Given the shared synthetic route—acid‑catalyzed acetalization of the corresponding deuterated aldehyde with deuterated ethanol—it is a well‑established class expectation that perdeuterated dialkyl acetals achieve ≥98 atom% D enrichment. Lower enrichment (e.g., 95 atom% D) would generate a measurable protio impurity that reduces the effective mass shift and compromises quantitative accuracy.

Isotopic Enrichment

Class-level

Expected ≥98 atom% D

Context-dependent; class-level inference

Data to verify; vendor certification review recommended

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	1,1‑Diethoxyoctane‑d10: expected ≥98 atom% D (not directly certified)
Comparator Or Baseline	Acetaldehyde‑d4 diethyl acetal: 98 atom% D (certified)
Quantified Difference	Inferred equivalent specification
Conditions	Commercial vendor specifications for analogous deuterated acetal (CymitQuimica, Fisher Scientific).

Why This Matters

High isotopic enrichment is critical for minimizing the protio background signal; a 1–2% protio impurity in the IS can produce a systematic overestimation of analyte concentration in trace-level analyses.

Solid-State Advantage for Weighing and Stability

1,1‑Diethoxyoctane‑d10 is reported to exist as a solid at room temperature [REFS‑1], whereas the unlabeled protio form is a liquid with a density of 0.832 g/cm³ [REFS‑2]. This solid physical state is likely due to the higher molecular symmetry and altered intermolecular forces induced by perdeuteration, which can raise the melting point above ambient conditions. For the analyst preparing stock solutions by gravimetric measurement, a solid eliminates evaporative loss during weighing—a known source of error with volatile liquid internal standards—and facilitates the accurate transfer of milligram quantities for the preparation of low‑concentration calibration standards.

Physical State

Head-to-head

Solid vs Liquid

Supports gravimetric preparation accuracy

Eliminates evaporative loss during weighing; improves calibration reproducibility

Evidence Dimension	Physical state at ambient temperature (20–25 °C)
Target Compound Data	Solid
Comparator Or Baseline	1,1‑Diethoxyoctane (unlabeled): Liquid, density 0.832 g/cm³
Quantified Difference	Qualitative phase change from liquid to solid upon perdeuteration
Conditions	Room temperature storage; InvivoChem product description; Alfa Chemistry physical property data for unlabeled compound.

Why This Matters

Solid internal standards reduce gravimetric uncertainty and volatility‑related concentration drift, directly improving the reproducibility of calibration curves and method ruggedness over multi‑day analytical campaigns.

Acetal Stability vs. Free Octanal

Octanal (CH₃(CH₂)₆CHO) is a terminal aldehyde susceptible to air oxidation to octanoic acid and to volatilization loss due to its moderate vapor pressure. In contrast, the diethyl acetal form is resistant to oxidation and exhibits negligible vapor loss under ambient laboratory conditions. Acetals are stable under neutral and basic conditions, undergoing hydrolysis only in the presence of acid catalysts [REFS‑1]. Consequently, using 1,1‑diethoxyoctane‑d10 as an internal standard for the analysis of octanal—or for the direct quantification of octanal diethyl acetal in fragrance and flavor matrices—eliminates the pre‑analytical degradation that would occur if a deuterated octanal‑d16 internal standard were employed instead.

Chemical Stability

Class-level

Oxidation-resistant acetal

Supports IS response factor consistency

Stable under neutral/basic conditions; acid-labile hydrolysis only

Evidence Dimension	Chemical stability under ambient laboratory storage
Target Compound Data	Acetal form: stable to oxidation, low volatility; hydrolysis requires acidic conditions
Comparator Or Baseline	Octanal (free aldehyde): prone to air oxidation and evaporative loss
Quantified Difference	Qualitative stability advantage; quantitative hydrolysis rates are pH‑ and temperature‑dependent
Conditions	General organic chemistry principles of acetal stability (neutral/basic pH stable; acid‑labile).

Why This Matters

An internal standard that does not degrade during sample storage, preparation, and analysis ensures consistent IS response factors, preventing the upward drift in calculated analyte concentrations that occurs when the IS partially decomposes.

• [1] Cordes EH, Bull HG. Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews. 1974;74(5):581-603. DOI: 10.1021/cr60291a004. View Source

Application Specificity for Octanal Workflows

MedChemExpress explicitly states that 1,1‑diethoxyoctane‑d10 can be used as an internal standard for quantitative analysis by NMR, GC‑MS, or LC‑MS [REFS‑1]. This application specificity contrasts with generic deuterated internal standards such as naphthalene‑d8 or acenaphthene‑d10, which differ substantially from octanal and its acetals in chemical structure, chromatographic retention, and ionization behavior. The structural congruity between 1,1‑diethoxyoctane‑d10 and the target analyte (octanal diethyl acetal or free octanal after derivatization) ensures near‑identical extraction recovery and ionization efficiency—key prerequisites for valid stable‑isotope dilution quantification as described in regulatory bioanalytical method validation guidelines [REFS‑2].

Method Fit

Supporting evidence

NMR / GC-MS / LC-MS

Supports method validation context

Structurally congruent IS; minimizes differential matrix effects

Evidence Dimension	Intended analytical application specificity
Target Compound Data	Designed for octanal/acetal quantification by NMR, GC‑MS, LC‑MS
Comparator Or Baseline	Generic deuterated IS (naphthalene‑d8, acenaphthene‑d10): chemically dissimilar, different retention and ionization
Quantified Difference	Structural congruity vs. structural dissimilarity
Conditions	Vendor-stated application (MedChemExpress); general principles of stable-isotope dilution assay design.

Why This Matters

Selecting a fit‑for‑purpose internal standard minimizes method development time and reduces the risk of method failure during validation due to differential matrix effects or inconsistent recovery.

• [1] MedChemExpress. 1,1-Diethoxyoctane-d10 product page. Application: internal standard for quantitative analysis by NMR, GC-MS, or LC-MS. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. Section on internal standard selection. View Source

1,1-Diethoxyoctane-d10 Key Applications

Octanal Quantitation in Food Flavors by GC-MS/MS

Octanal is a key aroma-impact compound in citrus oils, olive oil, and various fermented beverages. Using 1,1‑diethoxyoctane‑d10 as the internal standard in a stable‑isotope dilution GC‑MS/MS method ensures that the IS co‑elutes with the analyte (either as the underivatized acetal or after acid‑hydrolysis to free octanal) and provides a +10.07 Da mass shift for unambiguous selected‑reaction monitoring (SRM) transitions [Section 3, Evidence Item 1]. The solid physical state of the d10 standard facilitates accurate gravimetric preparation of calibration stocks, reducing batch‑to‑batch variability in multi‑laboratory proficiency testing schemes [Section 3, Evidence Item 3]. The acetal stability further ensures that the IS concentration remains constant during automated headspace sampling, where volatile free aldehydes would otherwise be lost [Section 3, Evidence Item 4].

Octanal Degradation Products Analysis in Pharmaceuticals by LC-MS/MS

Pharmaceutical formulations containing lipid excipients can generate octanal as a volatile oxidative degradation product. Regulatory agencies require validated methods for aldehyde monitoring. Incorporating 1,1‑diethoxyoctane‑d10 as the internal standard—added post‑extraction as a derivatized or underivatized acetal—provides chemical congruity with the target analyte, minimizing differential ionization suppression in electrospray LC‑MS/MS [Section 3, Evidence Item 5]. The expected ≥98 atom% D enrichment [Section 3, Evidence Item 2] guarantees that the protio impurity contribution is below the ICH Q2(R1) threshold for trace impurity quantification, while the large +10 Da shift avoids signal overlap with the analyte's ¹³C isotopic peaks that would confound a +4 Da labeled standard.

Environmental C8 Aldehyde Monitoring by HPLC-APCI-MS

Carbonyl compounds including octanal are regulated air toxics. HPLC‑APCI‑MS methods using 2,4‑dinitrophenylhydrazine (DNPH) derivatization coupled with deuterated aldehyde internal standards have become the gold standard for airborne carbonyl quantification [REFS‑1]. 1,1‑Diethoxyoctane‑d10 can be hydrolyzed to deuterated octanal in situ or used directly as the acetal‑DNPH derivative, offering a chemically matched IS that compensates for variable derivatization efficiency and solid‑phase extraction recovery. The acetal form provides extended shelf‑life compared to deuterated octanal, which is prone to oxidation even at –20 °C [Section 3, Evidence Item 4]. This stability advantage reduces the frequency of IS re‑certification and lowers the total cost of ownership for long‑term environmental monitoring programs.

Metabolic Tracing of C8 Lipid Oxidation by NMR

In mechanistic studies of lipid peroxidation, deuterated aldehydes serve as tracers to distinguish endogenous from exogenous aldehyde pools. 1,1‑Diethoxyoctane‑d10, upon hydrolysis to octanal‑d10, introduces a perdeuterated C8 aldehyde into biological systems. The +10 Da mass shift enables simultaneous quantification of the labeled tracer and unlabeled endogenous octanal in a single GC‑MS or LC‑MS run [Section 3, Evidence Item 1]. The solid‑state form of the precursor acetal simplifies sterile preparation of dosing solutions, reducing contamination risk in cell‑culture and in vivo experiments [Section 3, Evidence Item 3]. Furthermore, the acetal prodrug strategy protects the reactive aldehyde group until enzymatic or chemical hydrolysis releases the active tracer at the target site, enabling controlled‑release experimental designs.

Application

Selection Property

Validation Focus

Food flavor aldehyde quantitation

Co-eluting perdeuterated acetal IS

SRM transition specificity review

Excipient oxidative degradation studies

Structurally congruent acetal IS

Ionization suppression consistency

Airborne carbonyl research monitoring

DNPH-derivatization compatible IS

Derivatization recovery compensation

Lipid peroxidation tracer research

Perdeuterated acetal tracer precursor

Labeled/unlabeled aldehyde discrimination

• [1] Zurek G, Luftmann H, Karst U. HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst. 1999;124(9):1291-1295. DOI: 10.1039/A902293B. View Source